Phenol, resorcin, formaldehyde resin

• CAS No.: 25986-71-4
• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: benzene-1,3-diol;formaldehyde;phenol
• InChI: InChI=1S/C6H6O2.C6H6O.CH2O/c7-5-2-1-3-6(8)4-5;7-6-4-2-1-3-5-6;1-2/h1-4,7-8H;1-5,7H;1H2
• InChI Key: QDNBHWFDWXWFTG-UHFFFAOYSA-N
• Canonical SMILES: C=O.C1=CC=C(C=C1)O.C1=CC(=CC(=C1)O)O

Description

Phenol, resorcin, formaldehyde resin is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A resorcinol-phenol-formaldehyde gluing system was prepared according to conventional technology by stirring 100 parts by weight of a resorcinol-phenol mixture and 20 parts by weight of an aqueous formaldehyde solution containing 40 percent by weight of formaldehyde. After said stirring the glue was applied to a surface in an amount of 400 g/m2. The formaldehyde (HCHO) concentration above said surface was analysed by sucking air through a filter impregnated with dinitrophenylhydrazine, leaching the filter with acetonitrile, and then analysing the extract, by means of HPLC, with regard to the content of HCHO. The volume of analysed air was 28.42 liters, which passed the filter with a flow of 0.98 liters/minute. The results of the analysis are set forth in the Table below.